Cas no 846031-34-3 (1-(3-chloro-2-fluorophenyl)piperazine)

• Product Name: 1-(3-chloro-2-fluorophenyl)piperazine
• CAS No: 846031-34-3
• MF: C₁₀H₁₂ClFN₂
• MW: 214.667084693909
• MDL: MFCD11872749
• CID: 1118704
• PubChem ID: 21073157
• Update Time: 2025-06-13

1-(3-chloro-2-fluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-fluorophenyl)-Piperazine
• 1-(3-chloro-2-fluorophenyl)piperazine
• Piperazine, 1-(3-chloro-2-fluorophenyl)-

• MDL： MFCD11872749
• Inchi： 1S/C10H12ClFN2/c11-8-2-1-3-9(10(8)12)14-6-4-13-5-7-14/h1-3,13H,4-7H2
• InChI Key： KZWPMWSGCNWTSB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2F)CCNCC1

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 334.1±42.0 °C(Predicted)
• pka: 8.68±0.10(Predicted)

Additional information on 1-(3-chloro-2-fluorophenyl)piperazine

Introduction to 1-(3-chloro-2-fluorophenyl)piperazine (CAS No. 846031-34-3)

1-(3-chloro-2-fluorophenyl)piperazine, also known by its CAS number 846031-34-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a derivative of piperazine, a versatile heterocyclic amine that forms the backbone of numerous pharmaceuticals and research chemicals. The unique substitution pattern of 1-(3-chloro-2-fluorophenyl)piperazine—specifically the presence of a 3-chloro and 2-fluoro substituent on the phenyl ring—endows it with distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 1-(3-chloro-2-fluorophenyl)piperazine consists of a piperazine ring attached to a substituted phenyl group. The piperazine moiety is known for its ability to interact with various receptors and enzymes, while the chloro and fluoro substituents on the phenyl ring contribute to its lipophilicity and metabolic stability. These characteristics make 1-(3-chloro-2-fluorophenyl)piperazine an attractive molecule for drug design and development.

In recent years, extensive research has been conducted to explore the pharmacological properties of 1-(3-chloro-2-fluorophenyl)piperazine. Studies have shown that this compound exhibits potent activity at serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. These receptors play crucial roles in regulating mood, cognition, and other neurological functions. The selective interaction of 1-(3-chloro-2-fluorophenyl)piperazine with these receptors has led to its evaluation as a potential therapeutic agent for conditions such as depression, anxiety, and schizophrenia.

Beyond its receptor interactions, 1-(3-chloro-2-fluorophenyl)piperazine has also been investigated for its effects on other biological systems. For instance, it has been shown to modulate the activity of monoamine oxidase (MAO), an enzyme responsible for the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting MAO, 1-(3-chloro-2-fluorophenyl)piperazine can potentially enhance the levels of these neurotransmitters in the brain, further supporting its potential as a neuroprotective agent.

In addition to its therapeutic potential, 1-(3-chloro-2-fluorophenyl)piperazine has found applications in research settings. Its well-defined chemical structure and predictable behavior make it an ideal tool for studying receptor-ligand interactions and signaling pathways. Researchers often use this compound as a reference standard or control in assays designed to evaluate the efficacy and selectivity of novel compounds.

The synthesis of 1-(3-chloro-2-fluorophenyl)piperazine involves several well-established chemical reactions. One common approach involves the nucleophilic substitution of a halide on a substituted phenyl ring with piperazine. This process can be optimized to achieve high yields and purity, making large-scale production feasible for both research and commercial purposes.

Safety considerations are an essential aspect of working with any chemical compound. While 1-(3-chloro-2-fluorophenyl)piperazine is generally considered safe when handled properly, it is important to follow standard laboratory practices to minimize exposure risks. Proper personal protective equipment (PPE) should be worn at all times, and work should be conducted in well-ventilated areas or fume hoods.

In conclusion, 1-(3-chloro-2-fluorophenyl)piperazine (CAS No. 846031-34-3) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and pharmacological properties make it an intriguing molecule for further investigation. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, it is likely that this compound will play an increasingly important role in advancing our understanding of complex neurological disorders and developing innovative treatments.